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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275

This guide provides researchers, scientists, and drug development professionals with essential
troubleshooting information for using Tefzel® (ETFE) fittings in high-pressure applications,
such as High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQS)

Q1: Why is my new Tefzel® fitting leaking at high pressure?
A new Tefzel® fitting may leak for several reasons:

e Improper Tightening: Both under- and over-tightening can cause leaks. Under-tightening
prevents a proper seal, while over-tightening can deform the ferrule or strip the threads.[1][2]
For flangeless fittings, a specific, low torque is often required.

 Incorrect Ferrule Placement: The ferrule must be oriented correctly (tapered end towards the
port) and seated properly before tightening.

o Damaged or Dirty Components: Scratches, cracks, or particulate contamination on the fitting,
ferrule, or the receiving port can compromise the seal.[3] Always inspect components before
use.

» Mismatched Parts: Using nuts and ferrules from different manufacturers or of incompatible
types can lead to poor connections.[4]
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o System Over-Pressurization: Exceeding the pressure rating of the tubing or fitting will
inevitably cause leaks or failure.[4][5][6][7][8][9]

Q2: Can | reuse Tefzel® fittings?

Tefzel® flangeless fittings are designed to be reusable. The polymeric ferrule conforms to the
receiving port, allowing for multiple connections without compromising the seal. However, it is
critical to avoid reusing a fitting in a different port than the one it was originally tightened in.
Minor variations between ports can lead to dead volume or leaks. If you frequently change
columns or reconfigure your system, reusable fittings are a convenient option.

Q3: How tight should | make my Tefzel® fitting?

Unlike stainless steel fittings that require significant force to swage, Tefzel® fittings require
much less torque. The general guideline for finger-tight style fittings is to tighten by hand until
snug, and then turn an additional 1/4 to 1/2 turn. For flangeless fittings with a 1/4-28 thread, a
specific torque is recommended. Using a torque wrench is advised for consistent and reliable
connections.[1][2]

Q4: My fitting is tight, but it still leaks. What should | do next?

If a fitting continues to leak after gentle tightening, do not apply excessive force. Instead,
depressurize the system, disassemble the connection, and inspect all parts (nut, ferrule, tubing
end, and receiving port) for damage, debris, or deformities.[3] Replace any damaged
components. It is often best practice to cut a fresh, clean end on the tubing and use a new
ferrule.

Q5: Are Tefzel® fittings compatible with all solvents?

Tefzel® (ETFE) has excellent chemical resistance to a wide range of solvents, acids, and
bases commonly used in HPLC.[3] However, some organic solvents may cause the tubing to
swell, which can reduce its pressure stability.[10] Always consult a chemical compatibility chart
for your specific mobile phase composition.

Data Presentation: Specifications
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Table 1: Pressure Ratings for 1/16" OD Tefzel® (ETFE)
Tubing

The maximum operating pressure for ETFE tubing is dependent on the inner diameter (ID) and
the wall thickness. Using tubing above its rated pressure can lead to leaks and system failure.

Tubing ID (inches) Tubing ID (mm) Max Pressure (psi) Max Pressure (bar)
0.010" 0.25 mm 2700 186

0.020" 0.50 mm 3000 207

0.030" 0.76 mm 2000 138

0.040" 1.0 mm 1000 69

Data sourced from
multiple suppliers and
averaged where
applicable. Always
consult your specific
tubing manufacturer's
datasheet for precise
ratings.[4][5][6]1[8]1[9]

Table 2: Recommended Torque for Flangeless Tefzel®
Fittings

Proper torque ensures a secure seal without damaging the fitting. These values are typical for
1/4-28 flat-bottom flangeless fittings.
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Recommended Torque (in- Recommended Torque

Thread Size
Ibs) (N-m)

1/4-28 3-4 0.34-0.45

These values are a general
guide. Always follow the
specific torque
recommendations from the

fitting manufacturer.[1][2]

Experimental Protocols
Protocol: Bubble Leak Test for High-Pressure
Connections

This protocol describes a simple, effective method for identifying leaks at fitting connections

after assembly.

Objective: To visually detect gas leaks from a pressurized connection by observing bubble

formation in a liquid.

Materials:

Assembled fitting connection to be tested.

Source of inert gas (e.g., Nitrogen, Argon) with a pressure regulator.

Pressure-safe vessel or container.

Leak detection fluid (e.g., soapy water solution like SNOOP® or a simple 1:1 solution of

water and isopropyl alcohol with a few drops of dish soap).

Appropriate personal protective equipment (PPE), including safety glasses.

Procedure:
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 |solate and Secure: Ensure the component with the fitting to be tested is safely isolated from
the main high-pressure system. The test should be conducted at a moderate pressure, not
the maximum operating pressure of the system.

o Pressurize the System: Connect the inert gas source to one end of the tubing assembly.
Slowly and carefully increase the pressure to a low, stable value (e.g., 60-100 psi / 4-7 bar).
Do not exceed the pressure rating of any component in the test setup.

o Apply Leak Detection Fluid: Liberally apply the leak detection fluid to the entire fitting
connection, ensuring all potential leak paths are covered.

o Observe for Bubbles: Carefully inspect the connection for 1-2 minutes. The formation of a
steady stream of bubbles indicates a leak.[11]

« |dentify Leak Location: Pinpoint the exact source of the bubbles (e.g., where the tubing
enters the ferrule, or at the threads of the nut).

o Depressurize and Repair: If a leak is detected, safely and slowly release the pressure from
the system. Disassemble the fitting, inspect for the cause of the leak, and reassemble
according to best practices (see FAQSs).

» Retest: Repeat the pressure and bubble test to confirm that the leak has been successfully
resolved.

o Documentation: Record the test pressure, findings, and any corrective actions taken in your
experimental logbook.

Visual Troubleshooting Guide

The following diagrams illustrate logical workflows for diagnosing and resolving leaks with
Tefzel® fittings.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.inficon.com/en/news/understanding-the-bubble-leak-test-method
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Start

Leak Detected at
Tefzel® Fitting

Initial Checks
\ A
Is the fitting appropriately tight?
Yes
\ 4
Is system pressure No
within tubing/fitting limits?
No
Correctjve Actions
\ Adjust T
ljust Torque:
Redt‘l‘f: ?éisf‘izg‘""": essure Slightly tighten (1/8 turn).
P : Do NOT overtighten.

Yes

Re-test for Leaks

Advanced‘ ;l'roubleshooting

Depressurize & Disassemble Fitting

\ 4

Inspect ferrule, nut, tubing end,
and port for damage or debris.

\ 4

Clean parts or replace
ferruleffitting if damaged.
Ensure tubing has a clean, square cut.

Pass

Reassemble Correctly

Re-test for Leaks

Pass

Resolution

Leak Persists:
Consult Instrument Manual

Leak Resolved
or Manufacturer Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for a leaking Tefzel® fitting.
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Preparation
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Tightening

4. Finger-Tighten the Nut
Then apply specified torque
(e.g., 1/4 turn or use torque wrench).

Verififation

y

5. Pressurize System & Check for Leaks
(e.g., Bubble Leak Test)

Click to download full resolution via product page

Caption: Best practice workflow for installing a Tefzel® fitting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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